Cas no 1214658-70-4 (Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate)
Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-[1-oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate
- Z82839472
- Benzyl (1-oxo-1-(3-oxopiperazin-1-yl)propan-2-yl)carbamate
- Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate
-
- Inchi: 1S/C15H19N3O4/c1-11(14(20)18-8-7-16-13(19)9-18)17-15(21)22-10-12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3,(H,16,19)(H,17,21)
- InChI Key: MRAXFRZZXXZOSZ-UHFFFAOYSA-N
- SMILES: O=C(C(C)NC(=O)OCC1C=CC=CC=1)N1CC(NCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 421
- XLogP3: 0.5
- Topological Polar Surface Area: 87.7
Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B592408-25mg |
Benzyl N-[1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate |
1214658-70-4 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B592408-50mg |
Benzyl N-[1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate |
1214658-70-4 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B592408-250mg |
Benzyl N-[1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate |
1214658-70-4 | 250mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-55421-0.05g |
benzyl N-[1-oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate |
1214658-70-4 | 100% | 0.05g |
$66.0 | 2023-06-18 | |
| Enamine | EN300-55421-0.1g |
benzyl N-[1-oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate |
1214658-70-4 | 100% | 0.1g |
$98.0 | 2023-06-18 | |
| Enamine | EN300-55421-0.25g |
benzyl N-[1-oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate |
1214658-70-4 | 100% | 0.25g |
$142.0 | 2023-06-18 | |
| Enamine | EN300-55421-0.5g |
benzyl N-[1-oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate |
1214658-70-4 | 100% | 0.5g |
$271.0 | 2023-06-18 | |
| Enamine | EN300-55421-1.0g |
benzyl N-[1-oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate |
1214658-70-4 | 100% | 1g |
$371.0 | 2023-06-18 | |
| Enamine | EN300-55421-2.5g |
benzyl N-[1-oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate |
1214658-70-4 | 100% | 2.5g |
$726.0 | 2023-06-18 | |
| Enamine | EN300-55421-5.0g |
benzyl N-[1-oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate |
1214658-70-4 | 100% | 5g |
$1075.0 | 2023-06-18 |
Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate
Recent Advances in the Study of Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate (CAS: 1214658-70-4)
The compound Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate (CAS: 1214658-70-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate as a key intermediate in the synthesis of novel protease inhibitors. The compound's unique structural features, including the 3-oxopiperazine moiety, contribute to its ability to interact with specific enzymatic targets, making it a promising candidate for the development of antiviral and anticancer agents.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate exhibited potent inhibitory activity against SARS-CoV-2 main protease (Mpro). The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and efficacy, suggesting its potential as a scaffold for COVID-19 therapeutics.
Another significant development involves the compound's application in oncology. A recent preprint from BioRxiv reported that Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate derivatives showed selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated proteasome activity. The study proposed a mechanism of action involving the inhibition of proteasome-associated deubiquitinases, which are critical for cancer cell survival.
From a synthetic chemistry perspective, advancements have been made in optimizing the production of Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate. A 2024 patent application disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is expected to facilitate larger-scale production for preclinical and clinical studies.
Despite these promising findings, challenges remain in the development of Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate-based therapeutics. Current research is addressing issues related to bioavailability and metabolic stability, with several groups exploring prodrug strategies and formulation approaches to overcome these limitations.
In conclusion, Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate (CAS: 1214658-70-4) represents a versatile chemical entity with significant potential in medicinal chemistry. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use. The compound's dual role as both a bioactive molecule and a synthetic intermediate positions it as a valuable asset in drug discovery pipelines across multiple disease areas.
1214658-70-4 (Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)